Cas no 830351-16-1 (methyl 2-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}benzoate)

• Product Name: methyl 2-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}benzoate
• CAS No: 830351-16-1
• MF: C₁₉H₁₅F₃N₂O₄S
• MW: 424.393614053726
• CID: 5446373
• Update Time: 2025-05-20

methyl 2-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-(3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamido)benzoate
• methyl 2-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}benzoate

• Inchi： 1S/C19H15F3N2O4S/c1-28-18(27)11-4-2-3-5-12(11)23-16(25)9-15-17(26)24-13-8-10(19(20,21)22)6-7-14(13)29-15/h2-8,15H,9H2,1H3,(H,23,25)(H,24,26)
• InChI Key： BANIJVQTDOAQTB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(CC1C(=O)NC2=CC(C(F)(F)F)=CC=C2S1)=O

Additional information on methyl 2-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}benzoate

Methyl 2-{2-[3-Oxo-6-(Trifluoromethyl)-3,4-Dihydro-2H-1,4-Benzothiazin-2-Yl]Acetamido}Benzoate: A Comprehensive Overview

Methyl 2-{2-[3-Oxo-6-(Trifluoromethyl)-3,4-Dihydro-2H-1,4-Benzothiazin-2-Yl]Acetamido}Benzoate, with the CAS registry number 830351-16-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a benzoate ester group attached to a benzothiazine ring system, which is further substituted with a trifluoromethyl group and an acetamido moiety. These structural elements contribute to its intriguing chemical properties and biological activities.

The benzothiazine core of this compound is a key structural feature that has been extensively studied in various drug discovery programs. Benzothiazines are known for their ability to form hydrogen bonds and participate in π–π interactions, which are critical for molecular recognition and binding in biological systems. The presence of the trifluoromethyl group at the 6-position of the benzothiazine ring introduces electron-withdrawing effects, enhancing the compound's stability and potentially improving its pharmacokinetic properties. Recent studies have shown that such substitutions can significantly influence the compound's bioavailability and metabolic stability.

The acetamido group attached to the benzothiazine ring adds another layer of functionality to this molecule. Acetamido groups are commonly found in pharmaceutical agents due to their ability to modulate solubility and bioactivity. In this compound, the acetamido group serves as a potential site for further functionalization or bioisosteric replacement, enabling chemists to explore its therapeutic potential in various disease models.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with target proteins at an atomic level. For instance, molecular docking studies have revealed that the benzothiazine ring can adopt conformations that allow it to fit into hydrophobic pockets on protein surfaces. This property suggests that the compound may have potential as a lead molecule in anti-inflammatory or anticancer drug development.

In terms of synthesis, methyl 2-{2-[3-Oxo-6-(Trifluoromethyl)-3,4-Dihydro-2H-1,4-Benzothiazin-2-Yl]Acetamido}benzoate can be prepared through a multi-step process involving coupling reactions and cyclization steps. The synthesis typically begins with the preparation of intermediates such as benzothiazine derivatives, which are then subjected to acetylation and esterification reactions to yield the final product. The optimization of these steps is crucial for achieving high yields and ensuring the purity of the final compound.

From a pharmacological perspective, this compound has shown promise in preclinical studies targeting various disease states. For example, recent research has demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Additionally, its structure suggests that it may have antioxidant properties, which could be beneficial in treating conditions associated with oxidative stress.

Another area of interest lies in its potential as a scaffold for drug design. The modular nature of this molecule allows chemists to explore substituent effects on activity by modifying different parts of the structure. For instance, altering the substituents on the benzothiazine ring or modifying the acetamido group could lead to derivatives with enhanced potency or selectivity.

In conclusion, methyl 2-{2-[3-Oxo-6-(Trifluoromethyl)-3,4-Dihydro-2H-1,4-Benzothiazin-2-Yl]Acetamido}benzoate (CAS No: 830351-16-1) represents an intriguing compound with significant potential in medicinal chemistry. Its unique structure and functional groups make it an attractive candidate for further research and development in various therapeutic areas.